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Executive Summary: This document provides a comprehensive technical overview of 2-methyl-
N-(2-fluorophenyl)benzamide, a substituted benzamide of interest in medicinal chemistry and
materials science. This guide details its chemical identity, physicochemical properties, a robust
synthesis protocol, and in-depth analytical characterization. The synthesis section outlines a
standard amidation reaction, explaining the mechanistic principles and procedural steps. The
analytical section provides reference data for spectroscopic techniques, including *H NMR, 13C
NMR, IR, and Mass Spectrometry, to ensure identity and purity confirmation. This whitepaper is
intended for researchers, chemists, and drug development professionals requiring a detailed
understanding of this compound for research and development applications.

Compound Identification and Properties
Nomenclature and Structure

The compound, systematically named 2-methyl-N-(2-fluorophenyl)benzamide, belongs to the
N-aryl benzamide class of organic molecules.[1] It features a central amide linkage connecting
a 2-methylbenzoyl group to a 2-fluorophenyl group.

o |[UPAC Name: 2-methyl-N-(2-fluorophenyl)benzamide
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Synonyms: N-(2-fluorophenyl)-2-methylbenzamide

CAS Number: 31590-91-7

Molecular Formula: C14aH12FNO

Molecular Weight: 229.25 g/mol

The structure consists of an ortho-substituted toluene ring and an ortho-substituted
fluorobenzene ring bridged by an amide functional group. The steric hindrance introduced by
the ortho-methyl group can influence the conformation of the molecule, particularly the dihedral
angle between the two aromatic rings.

Physicochemical Properties

A summary of the key physicochemical properties is presented below. These values are critical
for designing experimental conditions, including solvent selection for synthesis, purification,
and analytical method development.

Property Value Source

Molecular Formula C14H12FNO

Molecular Weight 229.25 g/mol

Appearance White to off-white solid General Observation

Not explicitly reported;
Melting Point expected to be a crystalline

solid at room temperature.

Insoluble in water; soluble in
Solubility organic solvents like DMSO, [2]
DMF, CH2Cl2, and CHCls.

logP (calculated) 3.24 [3]

Synthesis and Mechanistic Rationale
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The most direct and widely adopted method for synthesizing N-aryl benzamides is the acylation
of an aniline with a benzoyl chloride. This reaction, a variant of the Schotten-Baumann reaction,
is efficient and generally high-yielding.[4]

Reaction Principle

The synthesis involves the nucleophilic acyl substitution reaction between 2-methylbenzoyl
chloride and 2-fluoroaniline. The lone pair of electrons on the nitrogen atom of 2-fluoroaniline
attacks the electrophilic carbonyl carbon of 2-methylbenzoyl chloride. The reaction requires a
non-nucleophilic base, such as pyridine or triethylamine, to neutralize the hydrochloric acid
(HCI) byproduct, which drives the reaction equilibrium towards the product.[5]

Detailed Experimental Protocol

Materials:

2-methylbenzoyl chloride

e 2-fluoroaniline

¢ Pyridine (anhydrous)

e Dichloromethane (DCM, anhydrous)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution
o Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-fluoroaniline
(1.0 eq) in anhydrous dichloromethane.

e Add pyridine (1.2 eq) to the solution and cool the mixture to O °C in an ice bath.
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Slowly add a solution of 2-methylbenzoyl chloride (1.1 eq) in anhydrous dichloromethane to
the cooled mixture dropwise over 15-20 minutes.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

Upon completion, dilute the reaction mixture with dichloromethane.

Wash the organic layer sequentially with 1 M HCI (2x), saturated NaHCOs solution (2x), and
brine (1x).

Dry the organic layer over anhydrous MgSOea, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to yield pure 2-methyl-N-(2-fluorophenyl)benzamide.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-methyl-N-(2-fluorophenyl)benzamide.

Analytical Characterization
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Thorough analytical characterization is essential to confirm the identity, structure, and purity of
the synthesized compound. Standard spectroscopic methods are employed for this purpose.

Spectroscopic Data Summary

The following table summarizes the expected spectral characteristics for 2-methyl-N-(2-
fluorophenyl)benzamide.

Technique Key Features and Expected Values

- Aromatic Protons (8H): Multiplets in the range

of 8 7.0-8.5 ppm. The fluorine coupling will

influence the splitting patterns of the protons on
1H NMR _ _

the fluorophenyl ring. - Amide Proton (1H): A

broad singlet typically > & 8.5 ppm. - Methyl

Protons (3H): A singlet around & 2.5 ppm.

- Carbonyl Carbon (C=0): Signal in the range of
0 165-170 ppm. - Aromatic Carbons (12C):
Signals between 6 115-140 ppm. The C-F
carbon will appear as a doublet with a large
coupling constant (XJCF = 240-250 Hz). - Methyl
Carbon (CHs): Signal around & 20-25 ppm.

13C NMR

- N-H Stretch: ~3300 cm~1 (sharp to medium). -
C-H Aromatic Stretch: ~3100-3000 cm~t. - C=0

FT-IR (cm™1) Stretch (Amide 1): ~1660-1680 cm~1 (strong). -
N-H Bend (Amide Il): ~1520-1550 cm~1. - C-F
Stretch: ~1200-1250 cm™1.

- Molecular lon (M*): m/z = 229. - Key
Mass Spec (El) Fragments: m/z = 119 ([CsH,O]™, 2-
methylbenzoyl cation), m/z = 111 ([CeHsFN]™).

Rationale for Spectroscopic Interpretation

 NMR Spectroscopy: *H and 13C NMR are the most powerful tools for unambiguous structure
elucidation. The chemical shifts, integration values, and coupling patterns (especially the
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characteristic C-F coupling) provide a complete map of the carbon-hydrogen framework.[6]

[7]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups
present in the molecule.[8] The strong absorption band for the amide C=0 stretch and the N-
H stretch are definitive markers for the successful formation of the amide bond.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. The fragmentation pattern provides further structural evidence, with cleavage on
either side of the amide bond typically producing the most abundant fragment ions.[9]

Biological Context and Potential Applications

While 2-methyl-N-(2-fluorophenyl)benzamide itself is not a widely studied compound, the N-aryl
benzamide scaffold is a privileged structure in medicinal chemistry.[5] Derivatives of this class
have shown a wide range of biological activities.

e Enzyme Inhibition: Many benzamide derivatives are known to be potent enzyme inhibitors.
For example, fluorinated benzamides have been investigated as histone deacetylase
(HDAC) inhibitors for anticancer applications.[10][11]

e Antimicrobial Agents: The benzamide core is present in various compounds with
demonstrated antibacterial and antifungal properties.[5][12]

o Chemical Probes: As a structurally well-defined molecule, it can serve as a starting point or
intermediate for the synthesis of more complex molecules, including chemical probes and
ligands for target identification and validation in drug discovery.[13]

The logical relationship for its potential use in drug discovery is outlined below.
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Caption: Logic flow for the development of the benzamide scaffold in drug discovery.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 2-
methyl-N-(2-fluorophenyl)benzamide and its synthetic precursors.

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.[2]
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Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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